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Compound of Interest

Compound Name: Silver-copper

CAS No.: 12249-45-5

Cat. No.: B1645152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of silver-
copper (Ag-Cu) bimetallic nanoparticles, a class of nanomaterials attracting significant interest

for their synergistic properties and potential applications in fields ranging from catalysis to

medicine. This document details the various structural configurations these nanoparticles can

adopt, presents quantitative data from recent studies, outlines common experimental protocols

for their synthesis and characterization, and provides visual representations of key structures

and workflows.

Introduction to Silver-Copper Bimetallic
Nanoparticles
Bimetallic nanoparticles, particularly those composed of silver and copper, exhibit unique

electronic, optical, and catalytic properties that differ from their monometallic counterparts.[1][2]

The arrangement of Ag and Cu atoms within the nanoparticle dictates its overall properties.

Depending on the synthesis method and thermodynamic conditions, Ag-Cu nanoparticles can

form several distinct crystal structures, including alloyed, core-shell, and Janus configurations.
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[3][4][5] The face-centered cubic (fcc) crystal structure is a common feature in these

nanoparticles, with both silver and copper crystallizing in this lattice type.[6][7][8]

Crystal Structures of Ag-Cu Bimetallic
Nanoparticles
The crystal structure of Ag-Cu bimetallic nanoparticles is complex and can be tailored by

controlling the synthesis parameters. The most commonly observed structures are:

Alloyed Nanoparticles: In this configuration, silver and copper atoms are randomly distributed

within a single crystalline lattice. These nanoalloys typically exhibit a face-centered cubic

(fcc) structure.[2][7] The lattice parameters of the alloy often lie between those of pure Ag

and pure Cu, following Vegard's law.

Core-Shell Nanoparticles: This structure consists of a core of one metal surrounded by a

shell of the other. Due to the higher redox potential of silver, Ag-Cu core-shell nanoparticles

are often synthesized with a silver core and a copper shell in one-pot reactions.[9]

Conversely, a Cu core with an Ag shell can also be fabricated through sequential reduction

processes.[5]

Janus Nanoparticles: These are anisotropic nanoparticles with two distinct faces, one

enriched in silver and the other in copper. This phase-separated morphology is often

observed in nanoparticles ranging from 8 to 20 nm, particularly after thermal treatment.[4]

The formation of these different structures is influenced by factors such as the miscibility of the

two metals at the nanoscale, surface energies, and the kinetics of the synthesis process.
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Crystal Structures of Ag-Cu Bimetallic Nanoparticles

Alloyed

Core-Shell
Janus

Ag and Cu atoms randomly distributed in an fcc lattice. Core (Ag or Cu)

Shell (Cu or Ag)

One metal forms a core, the other forms a shell. Ag-rich face

Cu-rich face

Phase-separated nanoparticle with two distinct faces.

Green Synthesis Workflow

Preparation of Plant Extract
(e.g., Celtis integrifolia leaves washed, ground, and filtered)

Synthesis of Nanoparticles
(Add metal solution to plant extract dropwise with constant stirring at 60°C for 60 minutes)

Preparation of Metal Precursor Solution
(Aqueous solution of AgNO₃ and CuCl₂)

Characterization
(UV-Vis, FTIR, SEM, XRD)
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XRD Characterization Workflow

Nanoparticle Sample

X-ray Source Diffracted X-rays

DiffractionIncident X-rays

Detector

XRD Pattern (Intensity vs. 2θ)

Data Analysis
- Phase Identification

- Crystal Structure Determination
- Crystallite Size Calculation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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